![molecular formula C25H22N2O4S B281314 4-ethoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide](/img/structure/B281314.png)
4-ethoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-ethoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide, also known as OTAVA-BB 1205056, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of naphthalene sulfonamide derivatives and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-ethoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide is not fully understood. However, it has been proposed that this compound inhibits the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair (Rybalchenko et al., 2013). Inhibition of this enzyme can lead to DNA damage and cell death, which may explain the anticancer activity of this compound.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. In addition to its anticancer and antibacterial activity, this compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body (Rybalchenko et al., 2013). This compound has also been found to have anti-inflammatory activity (Rybalchenko et al., 2013). These effects suggest that this compound may have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-ethoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide in lab experiments is its potential applications in scientific research. This compound has been found to have anticancer, antibacterial, anti-inflammatory, and carbonic anhydrase inhibitory activity, which makes it a versatile compound for various experiments. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound in vivo.
Future Directions
There are several future directions for the study of 4-ethoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide. One possible direction is to investigate the mechanism of action of this compound in more detail. Further studies are needed to determine the specific targets of this compound and how it interacts with these targets. Another direction is to investigate the potential applications of this compound in the treatment of various diseases. Studies are needed to determine the efficacy and safety of this compound in vivo and to explore its potential as a therapeutic agent. Finally, further studies are needed to optimize the synthesis method of this compound and to explore its potential as a lead compound for the development of new drugs.
Synthesis Methods
The synthesis of 4-ethoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide has been described in a research paper by T. V. Rybalchenko et al. (2013). The synthesis involves the reaction of 3-(2-toluidino)-1(4H)-naphthalenone with 4-ethoxybenzenesulfonyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting product is then purified by column chromatography to obtain the final compound.
Scientific Research Applications
4-ethoxy-N-(4-oxo-3-(2-toluidino)-1(4H)-naphthalenylidene)benzenesulfonamide has been studied for its potential applications in scientific research. It has been found to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer (Rybalchenko et al., 2013). Additionally, this compound has been found to have antibacterial activity against gram-positive bacteria (Rybalchenko et al., 2013). The potential applications of this compound in scientific research are promising and warrant further investigation.
Properties
Molecular Formula |
C25H22N2O4S |
---|---|
Molecular Weight |
446.5 g/mol |
IUPAC Name |
(NZ)-4-ethoxy-N-[3-(2-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide |
InChI |
InChI=1S/C25H22N2O4S/c1-3-31-18-12-14-19(15-13-18)32(29,30)27-23-16-24(26-22-11-7-4-8-17(22)2)25(28)21-10-6-5-9-20(21)23/h4-16,26H,3H2,1-2H3/b27-23- |
InChI Key |
MFUFQGTVAUINKZ-VYIQYICTSA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4C |
SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4C |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.